N-ethyl-2-phenoxypropanamide
Overview
Description
N-ethyl-2-phenoxypropanamide, commonly known as NEPP, is a chemical compound that belongs to the class of amides. It is synthesized from the reaction between ethylamine and 2-phenoxypropanoic acid. NEPP has gained attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.
Scientific Research Applications
NEPP has potential applications in various fields of scientific research. In medicine, NEPP has been studied for its anti-inflammatory and analgesic properties. It has also been investigated for its potential as a drug delivery system due to its ability to cross the blood-brain barrier. In agriculture, NEPP has been studied for its herbicidal properties and its potential as a plant growth regulator. In material science, NEPP has been investigated for its potential as a polymer stabilizer and as a corrosion inhibitor.
Mechanism of Action
The mechanism of action of NEPP varies depending on its application. In medicine, NEPP has been shown to inhibit the production of inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. It also activates the adenosine A2A receptor, which has anti-inflammatory and analgesic effects. In agriculture, NEPP acts as a herbicide by inhibiting the activity of the enzyme acetolactate synthase, which is essential for the biosynthesis of branched-chain amino acids. In material science, NEPP acts as a polymer stabilizer by scavenging free radicals and preventing the degradation of polymers.
Biochemical and Physiological Effects
NEPP has been shown to have various biochemical and physiological effects depending on its application. In medicine, NEPP has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. In agriculture, NEPP has been shown to inhibit the growth of weeds and promote the growth of crops. In material science, NEPP has been shown to improve the thermal stability and mechanical properties of polymers.
Advantages and Limitations for Lab Experiments
NEPP has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high yield. It is also stable under normal laboratory conditions and can be stored for long periods. However, NEPP has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. It also has a relatively short half-life in vivo, which can limit its effectiveness as a drug.
Future Directions
For NEPP research include investigating its potential as a drug for the treatment of inflammatory and neuropathic pain, as a herbicide and plant growth regulator in agriculture, and as a corrosion inhibitor and polymer stabilizer in material science.
properties
IUPAC Name |
N-ethyl-2-phenoxypropanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-3-12-11(13)9(2)14-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPUDGMSVFWOOTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C(C)OC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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